![molecular formula C17H22ClN3O2S B216431 N-(3-chloro-2-methylphenyl)-4-(tetrahydro-2-furanylcarbonyl)-1-piperazinecarbothioamide](/img/structure/B216431.png)
N-(3-chloro-2-methylphenyl)-4-(tetrahydro-2-furanylcarbonyl)-1-piperazinecarbothioamide
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Overview
Description
N-(3-chloro-2-methylphenyl)-4-(tetrahydro-2-furanylcarbonyl)-1-piperazinecarbothioamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is commonly known as TFP or TFP-thio and has been widely studied for its unique properties and potential benefits.
Mechanism of Action
The mechanism of action of TFP-thio is not fully understood, but it is believed to act on the central nervous system by modulating the activity of various neurotransmitters, including dopamine, serotonin, and norepinephrine. It has been shown to bind to multiple receptor sites in the brain, including D2, 5-HT1A, and α2-adrenergic receptors.
Biochemical and Physiological Effects:
TFP-thio has been shown to have a range of biochemical and physiological effects, including reducing anxiety-like behaviors in animal models, improving cognitive function, and reducing the symptoms of depression and schizophrenia. It has also been shown to have anti-inflammatory and antioxidant properties.
Advantages and Limitations for Lab Experiments
TFP-thio is a valuable tool for studying the central nervous system and its associated disorders. It has been shown to be effective in animal models of anxiety, depression, and schizophrenia, making it a promising candidate for further research. However, there are limitations to its use, including its potential toxicity and the need for further research to fully understand its mechanism of action.
Future Directions
There are several potential future directions for research on TFP-thio. One area of interest is its potential use as a treatment for various psychiatric disorders, including anxiety, depression, and schizophrenia. Additionally, there is interest in exploring its potential use in neurodegenerative disorders, such as Alzheimer's disease and Parkinson's disease. Further research is also needed to fully understand its mechanism of action and potential side effects.
Synthesis Methods
TFP-thio is synthesized through a multi-step process that involves the reaction of 3-chloro-2-methylbenzoyl chloride with piperazine, followed by the addition of tetrahydro-2-furanylcarbonyl isothiocyanate. The final product is obtained through purification and crystallization.
Scientific Research Applications
TFP-thio has been extensively studied for its potential applications in various fields, including medicinal chemistry, pharmacology, and neuroscience. It has been shown to have a wide range of biological activities, including antipsychotic, antidepressant, and anxiolytic effects.
properties
Molecular Formula |
C17H22ClN3O2S |
---|---|
Molecular Weight |
367.9 g/mol |
IUPAC Name |
N-(3-chloro-2-methylphenyl)-4-(oxolane-2-carbonyl)piperazine-1-carbothioamide |
InChI |
InChI=1S/C17H22ClN3O2S/c1-12-13(18)4-2-5-14(12)19-17(24)21-9-7-20(8-10-21)16(22)15-6-3-11-23-15/h2,4-5,15H,3,6-11H2,1H3,(H,19,24) |
InChI Key |
MVPCNOUXPUVTFY-UHFFFAOYSA-N |
SMILES |
CC1=C(C=CC=C1Cl)NC(=S)N2CCN(CC2)C(=O)C3CCCO3 |
Canonical SMILES |
CC1=C(C=CC=C1Cl)NC(=S)N2CCN(CC2)C(=O)C3CCCO3 |
Origin of Product |
United States |
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